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Compound of Interest

Compound Name: (-)-Menthyloxyacetic acid

Cat. No.: B1586678 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

document provides essential, immediate safety and logistical information for the proper

disposal of (-)-Menthyloxyacetic acid (CAS RN: 40248-63-3). Adherence to these procedures

will minimize risks and ensure compliance with environmental regulations.

Key Safety and Hazard Information
(-)-Menthyloxyacetic acid is classified as a hazardous substance, and proper handling is

crucial to prevent adverse health effects. Below is a summary of its key hazard information.
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Property Value Citation(s)

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1]

Signal Word Warning [1]

Hazard Classifications

Skin Irritant 2, Eye Irritant 2,

Specific Target Organ Toxicity -

Single Exposure 3 (Respiratory

system)

Personal Protective Equipment

(PPE)

Eyeshields, Gloves, Type

ABEK (EN14387) respirator

filter.

Flash Point 113 °C (235.4 °F) - closed cup

Storage Temperature 2-8°C, sealed in a dry place. [1]

WGK (Water Hazard Class)

Germany
3 (highly hazardous to water)

Disposal Protocol
The following step-by-step protocol should be followed for the disposal of (-)-Menthyloxyacetic
acid. This procedure is designed to ensure the safety of laboratory personnel and compliance

with standard waste disposal regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling the chemical, ensure you are wearing the appropriate personal protective

equipment, including safety glasses with side shields or goggles, chemical-resistant gloves

(e.g., nitrile rubber), and a lab coat.

If there is a risk of inhalation, especially with heated material or in a poorly ventilated area,

use a NIOSH-approved respirator with an appropriate cartridge.
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Work in a well-ventilated area, preferably within a chemical fume hood.[2]

2. Waste Collection and Storage:

Collect waste (-)-Menthyloxyacetic acid in its original container or a clearly labeled,

compatible waste container. Do not mix it with other waste streams.

The waste container must be securely sealed and stored in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[1][3]

Ensure the container is properly labeled with the chemical name and associated hazards.

3. Disposal Method:

Option 1: Licensed Professional Waste Disposal Service:

The primary and recommended method of disposal is to contact a licensed professional

waste disposal service.[4] Offer surplus and non-recyclable solutions to a licensed

disposal company.[4]

Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for (-)-
Menthyloxyacetic acid.

Option 2: Incineration (if permissible by local regulations and facility capabilities):

In some cases, it may be permissible to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

[4]

This procedure should only be carried out by trained personnel in a facility with the

appropriate equipment and permits.

4. Emergency Procedures:

Spills: In the event of a spill, evacuate the area. For small spills, absorb the material with an

inert, non-combustible absorbent material (e.g., sand, earth, vermiculite). Place the absorbed

material into a suitable, labeled container for disposal. For large spills, contact your

institution's environmental health and safety (EHS) department immediately.
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First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation develops.[5]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[2]

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of (-)-Menthyloxyacetic acid.
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Disposal Workflow for (-)-Menthyloxyacetic Acid

Start: Have (-)-Menthyloxyacetic Acid Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in a
Labeled, Sealed Container

Step 3: Store Container in a
Cool, Dry, Ventilated Area

Consult Local Regulations &
Institutional Policies

Option A: Contact Licensed
Waste Disposal Service

Primary Route

Option B: Incineration with
Combustible Solvent (if permitted)

Alternative Route

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for (-)-Menthyloxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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